Cas no 1849319-66-9 (o-[(1-Ethylcyclobutyl)methyl]hydroxylamine)

• Product Name: o-[(1-Ethylcyclobutyl)methyl]hydroxylamine
• CAS No: 1849319-66-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6343215
• PubChem ID: 130601154
• Update Time: 2025-05-21

o-[(1-Ethylcyclobutyl)methyl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1849319-66-9
• o-[(1-ethylcyclobutyl)methyl]hydroxylamine
• EN300-1826050
• o-[(1-Ethylcyclobutyl)methyl]hydroxylamine

• Inchi： 1S/C7H15NO/c1-2-7(6-9-8)4-3-5-7/h2-6,8H2,1H3
• InChI Key： GGXJMVBGDSPFIL-UHFFFAOYSA-N
• SMILES： O(CC1(CC)CCC1)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on o-[(1-Ethylcyclobutyl)methyl]hydroxylamine

O-[(1-Ethylcyclobutyl)methyl]Hydroxylamine: A Comprehensive Overview

O-[(1-Ethylcyclobutyl)methyl]hydroxylamine, also known by its CAS number 1849319-66-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights the key structural features of the molecule, with the o-[(1-ethylcyclobutyl)methyl] group playing a central role in its chemical behavior.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stability under different conditions. Researchers have explored its reactivity in various chemical environments, revealing its potential as a versatile building block in organic synthesis. The hydroxylamine functional group, a key component of this molecule, has been shown to participate in a wide range of reactions, including nucleophilic substitutions and additions, making it highly valuable in the development of new materials and pharmaceuticals.

The cyclobutane ring in o-[(1-ethylcyclobutyl)methyl]hydroxylamine introduces an element of strain into the molecule, which can influence its reactivity and stability. This strain can be harnessed to design compounds with specific mechanical or electronic properties. For instance, recent research has demonstrated that this strain can enhance the molecule's ability to act as a catalyst in certain reactions, opening up new avenues for its application in industrial processes.

In terms of applications, o-[(1-ethylcyclobutyl)methyl]hydroxylamine has shown promise in the field of drug discovery. Its unique structure allows for interactions with biological targets that are not easily accessible by more conventional compounds. This has led to exploratory studies in medicinal chemistry, where the compound is being evaluated for its potential as a lead molecule in the development of novel therapeutic agents.

Furthermore, the compound's compatibility with modern analytical techniques has facilitated its use in structural elucidation studies. Advanced spectroscopic methods, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and monitor its transformations during chemical reactions. These studies have provided valuable insights into the molecule's dynamic behavior under varying conditions.

Looking ahead, ongoing research is focused on optimizing the synthesis of o-[(1-ethylcyclobutyl)methyl]hydroxylamine to enhance its scalability and reduce production costs. This effort is driven by the growing demand for efficient and sustainable methods of producing complex organic molecules. Additionally, investigations into the compound's environmental impact are underway, with particular emphasis on its biodegradability and potential for recycling.

In conclusion, o-[(1-ethylcyclobutyl)methyl]hydroxylamine (CAS No: 1849319-66-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new aspects of this compound's properties and potential uses, it is poised to play an increasingly important role in both academic and industrial settings.